[1-(tert-butyl)-1H-pyrazol-4-yl](1-hydroxy-2-naphthyl)methanone

Specification

• CAS No.: 955976-51-9
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.354
• IUPAC Name: (1-tert-butylpyrazol-4-yl)-(1-hydroxynaphthalen-2-yl)methanone
• Standard InChI: InChI=1S/C18H18N2O2/c1-18(2,3)20-11-13(10-19-20)16(21)15-9-8-12-6-4-5-7-14(12)17(15)22/h4-11,22H,1-3H3
• Standard InChI Key: QEOYVFLPZKNJGR-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C=C(C=N1)C(=O)C2=C(C3=CC=CC=C3C=C2)O

Introduction

Synthesis Methods

Synthesis of similar compounds often involves reactions between pyrazole derivatives and naphthyl-based reagents. For instance, reactions involving oxoammonium salts can facilitate the formation of carbonyl linkages in a solvent-free environment, as seen in the synthesis of (3,5-di-tert-butylphenyl)(1H-pyrazol-1-yl)methanone.

Potential Applications

• Pharmaceuticals: Compounds with pyrazole and naphthyl moieties are explored for their biological activity, including anti-inflammatory and anticancer properties. The presence of a hydroxyl group on the naphthyl ring could enhance solubility and bioavailability.

• Materials Science: Such compounds might also be used in organic electronics or as fluorescent materials due to their aromatic structure.

tert-Butyl 4-Hydroxy-1H-pyrazole-1-carboxylate

• Molecular Formula: C₈H₁₂N₂O₃

• Molecular Weight: 184.19 g/mol

• Properties: This compound is a protected form of a pyrazole, useful in synthesis due to its stability and ease of deprotection.

(1-tert-Butyl-3-methyl-1H-pyrazol-4-yl)methanol

• Molecular Formula: C₉H₁₆N₂O

• Molecular Weight: 168.24 g/mol

• Properties: This compound shows potential in organic synthesis as a building block for more complex molecules.

Research Findings and Data

While specific research findings on 1-(tert-butyl)-1H-pyrazol-4-ylmethanone are not available, related compounds have been studied for their pharmacological and material properties. For instance, pyrazole derivatives are known for their role as inhibitors in various biological pathways.